Cas no 1955540-33-6 (1,1-Difluorospiro[2.3]hexan-5-amine)

• Product Name: 1,1-Difluorospiro[2.3]hexan-5-amine
• CAS No: 1955540-33-6
• MF: C₆H₉F₂N
• MW: 133.1391685009
• CID: 5697507
• PubChem ID: 121207582
• Update Time: 2025-06-07

1,1-Difluorospiro[2.3]hexan-5-amine Chemical and Physical Properties

Names and Identifiers

• F2147-3980
• 2,2-difluorospiro[2.3]hexan-5-amine
• EN300-301583
• 1,1-difluorospiro[2.3]hexan-5-amine
• AKOS026716779
• 1955540-33-6
• Spiro[2.3]hexan-5-amine, 1,1-difluoro-
• 1,1-Difluoro-spiro[2.3]hex-5-ylamine
• 1,1-Difluorospiro[2.3]hexan-5-amine

• Inchi： 1S/C6H9F2N/c7-6(8)3-5(6)1-4(9)2-5/h4H,1-3,9H2
• InChI Key： FZKCFUQYVJGWJZ-UHFFFAOYSA-N
• SMILES： FC1(CC21CC(C2)N)F

Computed Properties

• Exact Mass: 133.07030562g/mol
• Monoisotopic Mass: 133.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 146.7±30.0 °C(Predicted)
• pka: 9.95±0.40(Predicted)

Additional information on 1,1-Difluorospiro[2.3]hexan-5-amine

1,1-Difluorospiro[2.3]hexan-5-amine (CAS No. 1955540-33-6): An Emerging Compound in Medicinal Chemistry

1,1-Difluorospiro[2.3]hexan-5-amine (CAS No. 1955540-33-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This spirocyclic compound, characterized by its difluoro substitution and amine functionality, offers a promising scaffold for the development of new therapeutic agents.

The spirocyclic structure of 1,1-Difluorospiro[2.3]hexan-5-amine provides a rigid and conformationally constrained framework, which can enhance the binding affinity and selectivity of molecules targeting specific biological receptors. The incorporation of fluorine atoms further enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug design.

Recent studies have explored the potential applications of 1,1-Difluorospiro[2.3]hexan-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1,1-Difluorospiro[2.3]hexan-5-amine and its derivatives could be valuable leads for the development of new anti-inflammatory drugs.

In another study, researchers investigated the neuroprotective effects of 1,1-Difluorospiro[2.3]hexan-5-amine. The results showed that this compound effectively reduced neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action was attributed to its ability to modulate intracellular signaling pathways involved in neuronal survival and function.

The synthetic accessibility of 1,1-Difluorospiro[2.3]hexan-5-amine has also been a subject of interest. A recent publication in Organic Letters described an efficient synthetic route to this compound using a one-pot multicomponent reaction. This method not only simplifies the synthesis but also allows for easy modification of the scaffold to generate a diverse library of analogs for further biological evaluation.

The pharmacokinetic properties of 1,1-Difluorospiro[2.3]hexan-5-amine have been evaluated in preclinical studies, demonstrating favorable oral bioavailability and low toxicity profiles. These attributes make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 1,1-Difluorospiro[2.3]hexan-5-amine (CAS No. 1955540-33-6) represents a promising scaffold in medicinal chemistry with potential applications in anti-inflammatory and neuroprotective therapies. Ongoing research continues to explore its biological activities and optimize its pharmacological properties, paving the way for the development of novel therapeutic agents based on this unique spirocyclic structure.